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Compound of Interest

Compound Name: AC-7954

Cat. No.: B15569478

This document provides immediate safety, handling, and disposal information for AC-7954, a
non-peptide urotensin-11 (UT) receptor agonist. The information is intended for researchers,
scientists, and drug development professionals. A specific Safety Data Sheet (SDS) for AC-
7954 was not publicly available at the time of this writing; therefore, the following guidance is
based on general laboratory safety principles for handling novel chemical compounds.

Chemical and Physical Properties

AC-7954 is identified as (x)-AC 7954 hydrochloride with the chemical name 3-(4-
chlorophenyl)-3-[2-(dimethylamino)ethyl]-4H-isochromen-1-one;hydrochloride.

Property Value

CAS Number 477313-09-0

Molecular Formula C19H21CI2NO2

Molecular Weight 366.3 g/mol

Description A selective, non-peptide urotensin-1l (UT)

receptor agonist.[1]

Personal Protective Equipment (PPE) and Handling
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Given the absence of a specific Safety Data Sheet (SDS), a cautious approach to handling AC-

7954 is imperative. The following PPE and handling procedures are recommended based on

standard laboratory safety protocols for compounds with unknown toxicological profiles.

led | . :

Protection Type

Recommended Equipment

Respiratory

For powdered or aerosolized forms, a NIOSH-
approved respirator with an appropriate
particulate filter is recommended. In well-
ventilated areas for handling small quantities in
solution, a respirator may not be required, but a

risk assessment should be performed.

Eye/Face

Chemical safety goggles or a face shield are

mandatory to protect against splashes and dust.

Hand

Chemically resistant gloves (e.g., nitrile,
neoprene) should be worn. The specific glove
material and thickness should be chosen based
on the solvent used to dissolve AC-7954 and a

site-specific risk assessment.

Body

A laboratory coat or chemical-resistant apron
should be worn to protect the skin. Closed-toe

shoes are required.

Handling Procedures

e Preparation: All handling of AC-7954, especially in its powdered form, should be conducted

in a well-ventilated laboratory hood or a glove box to minimize inhalation exposure.

» Weighing: When weighing the powdered form, use a balance inside a chemical fume hood or

a ventilated balance safety enclosure.

 Dissolving: If preparing a solution, add the solvent to the AC-7954 powder slowly to avoid

splashing.
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o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling.

Storage and Disposal

o Storage: Store AC-7954 in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.

o Disposal: Dispose of waste AC-7954 and any contaminated materials in accordance with all
applicable federal, state, and local regulations. It is recommended to treat it as a hazardous
chemical waste. Consult your institution's environmental health and safety (EHS) department
for specific disposal procedures.

Urotensin-ll Receptor Signaling Pathway

AC-7954 is an agonist of the urotensin-Il (UT) receptor, also known as GPR14. The urotensin-I
receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gq alpha
subunit.[1][2]

The binding of an agonist like AC-7954 to the UT receptor initiates a signaling cascade:
« Activation of the Gq protein.
e The activated Gaq subunit stimulates phospholipase C (PLC).

e PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)
and diacylglycerol (DAG).

» |P3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular
calcium (Ca2+).[2]

e The increase in intracellular Ca2+ and the activation of DAG lead to the activation of Protein
Kinase C (PKC) and other downstream signaling pathways. This ultimately results in various
cellular responses, including vasoconstriction.[3][4]
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Caption: Urotensin-ll Receptor Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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